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Compound of Interest

Compound Name: MY17

Cat. No.: B15581785 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides crucial safety protocols and logistical

information for Streptomycin Sulfate, the active component of products sometimes referred to

as "MY17" in agricultural contexts. The following guidelines are based on established Safety

Data Sheets (SDS) to ensure the well-being of laboratory personnel and the integrity of

research.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the first line of defense

against potential exposure. The following table summarizes the recommended PPE for

handling Streptomycin Sulfate.
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Body Part
Personal Protective

Equipment
Specifications & Rationale

Eyes/Face
Chemical safety goggles or

shielded safety glasses

To protect against dust

particles and potential

splashes.[1]

Skin
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact, which

can cause irritation and

sensitization.[1][2]

Lab coat, long-sleeved shirt,

and long pants

To minimize skin exposure to

the powder.[1]

Respiratory
NIOSH-approved air-purifying

respirator

Required if vapors or mists

exceed acceptable levels or if

ventilation is inadequate.[1]

Hazard Identification and Toxicological Data
Streptomycin Sulfate presents several health hazards that necessitate careful handling. It is

classified as harmful if swallowed and may cause an allergic skin reaction.[3] It is also

suspected of damaging fertility or the unborn child and causes damage to organs through

prolonged or repeated exposure.[4]

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[3]

Skin Sensitization May cause an allergic skin reaction.[3][5]

Eye Irritation Causes serious eye irritation.[4][5]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[4]

Specific Target Organ Toxicity

Causes damage to organs (auditory system,

kidneys) through prolonged or repeated

exposure.[5]
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Toxicological Data Summary:

Test Result Species

Oral LD50 430 mg/kg Mouse, Rat

Dermal LD50 >2,000 mg/kg Rabbit

Inhalation 4-hr LC50 >2.72 mg/l Rat

Experimental Protocols: Safe Handling and Storage
Workflow
Adherence to strict protocols for handling and storage is critical to maintaining a safe laboratory

environment.

Diagram: Workflow for Safe Handling of Streptomycin Sulfate
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Don Appropriate PPE

Work in a Well-Ventilated Area

Avoid Dust Generation

Wash Hands Thoroughly After Handling

Store in a Tightly Closed Container

Keep in a Cool, Dry Place (2-8°C)
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Caption: This diagram outlines the essential steps for the safe handling and storage of

Streptomycin Sulfate in a laboratory setting.
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Handling Procedures:

Obtain Special Instructions: Before use, obtain and read the Safety Data Sheet (SDS).[4][6]

Ensure Proper Ventilation: Always handle Streptomycin Sulfate in a well-ventilated area to

minimize inhalation of dust.[7]

Don Personal Protective Equipment: Wear the appropriate PPE as detailed in the table

above.[1][2]

Avoid Dust Formation: Handle the powder carefully to avoid generating dust.[6]

Prevent Contact: Avoid contact with eyes, skin, and clothing.[1][3]

Hygiene Practices: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[2][4]

Storage Procedures:

Container: Keep the container tightly closed.[4][6]

Temperature: Store in a cool, dry place, with a recommended temperature of 2-8°C.[3][6][7]

Incompatibilities: Avoid strong acids and bases.[8]

Disposal Plan
Proper disposal of Streptomycin Sulfate and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Diagram: Disposal Workflow for Streptomycin Sulfate
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Waste Collection

Disposal

Collect Waste in Original or Labeled Container

Do Not Mix with Other Waste

Dispose of According to Local, State, and Federal Regulations

Handle Uncleaned Containers as the Product Itself

Click to download full resolution via product page

Caption: This diagram illustrates the proper procedure for the disposal of Streptomycin Sulfate

waste and its containers.

Disposal Guidelines:

Waste Residues: Dispose of waste material in accordance with national and local

regulations. Leave chemicals in their original containers and do not mix them with other

waste.[6]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[6]

Spill Cleanup: In case of a spill, wear appropriate PPE, avoid generating dust, and clean up

the material mechanically. Place the collected material in a suitable container for disposal.[8]

[9] Avoid allowing the product to enter drains.[6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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